Coumaphos syn-dimer
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Coumaphos syn-dimer is a hydroxycoumarin.
Scientific Research Applications
Photocleavage Studies
Coumarin dimers, including the syn-head-to-head (syn-hh) variant, are key subjects in photocleavage studies due to their fast photoinduced reactions. Research by Jiang et al. (2017) using UV transient absorption spectroscopy has shed light on the dynamics of the cleavage reaction in coumarin dimers. This research is crucial for biomedical and photoresponsive materials research, offering insights into reaction efficiency and the role of non-radiative, short-lived singlet states in the cleavage process of coumarin dimers (Jiang et al., 2017).
Photodimerization Dynamics
The process of photodimerization of coumarins, including the syn variant, is an area of active research. Wolff and Görner (2010) explored the cleavage of coumarin dimers under various conditions, providing valuable information on the quantum yield of dimer splitting and the influence of solvents and structure (Wolff & Görner, 2010). Yu et al. (2003) investigated the selectivity in photodimerization of 6-alkylcoumarins, identifying different dimer types and their formation conditions, which is significant for understanding the photodimerization of compounds like Coumaphos syn-dimer (Yu et al., 2003).
Application in Photoresponsive Materials
The ability of coumarin dimers to undergo photodimerization and photocleavage reactions makes them potential candidates for application in photoresponsive materials. Karthikeyan and Ramamurthy (2006) demonstrated how a Pd nanocage can control the photodimerization of coumarins in water, leading to the selective yield of a syn head-head dimer. This discovery opens avenues for utilizing such reactions in designing photoresponsive systems (Karthikeyan & Ramamurthy, 2006).
Novel Asymmetric Photodimerization
Research into asymmetric photodimerization of coumarin derivatives has also been conducted. Itoh et al. (2019) discovered a novel asymmetric photodimerization reaction providing only the syn-head-to-tail dimer, highlighting the scope of stereochemical control in photodimerization reactions (Itoh et al., 2019).
Environmental Sensing and Catalysis
Coumarin derivatives are also explored for environmental sensing and catalysis applications. For instance, Barooah et al. (2008) studied the photodimerization dynamics of coumarins in the presence of cucurbit[8]urils, highlighting their potential in environmental sensing and catalytic processes (Barooah et al., 2008).
properties
Molecular Formula |
C28H32Cl2O10P2S2 |
---|---|
Molecular Weight |
725.5 g/mol |
IUPAC Name |
1,11-dichloro-6,16-bis(diethoxyphosphinothioyloxy)-2,12-dimethyl-9,19-dioxapentacyclo[10.8.0.02,11.03,8.013,18]icosa-3(8),4,6,13(18),14,16-hexaene-10,20-dione |
InChI |
InChI=1S/C28H32Cl2O10P2S2/c1-7-33-41(43,34-8-2)39-17-11-13-19-21(15-17)37-23(31)27(29)25(19,5)28(30)24(32)38-22-16-18(12-14-20(22)26(27,28)6)40-42(44,35-9-3)36-10-4/h11-16H,7-10H2,1-6H3 |
InChI Key |
KPPSNIXPCINDBZ-UHFFFAOYSA-N |
SMILES |
CCOP(=S)(OCC)OC1=CC2=C(C=C1)C3(C(C(=O)O2)(C4(C3(C(=O)OC5=C4C=CC(=C5)OP(=S)(OCC)OCC)Cl)C)Cl)C |
Canonical SMILES |
CCOP(=S)(OCC)OC1=CC2=C(C=C1)C3(C(C(=O)O2)(C4(C3(C(=O)OC5=C4C=CC(=C5)OP(=S)(OCC)OCC)Cl)C)Cl)C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.